Cas no 2188205-67-4 (rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate)

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate structure

2188205-67-4 structure

Product Name:rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate

CAS No:2188205-67-4

MF:C₁₄H₁₆N₄O₆

MW:336.300043106079

CID:5689706

Update Time:2024-02-02

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate
- Inchi： 1S/C14H16N4O6/c1-3-23-13(21)7-5-9-11(19)18-10(12(20)17(9)15-7)6-8(16-18)14(22)24-4-2/h5-6,11-12,19-20H,3-4H2,1-2H3/t11-,12+
- InChI Key： JRMCTQSHZAWDHF-TXEJJXNPSA-N
- SMILES： C12=CC(C(OCC)=O)=NN1[C@@H](O)C1=CC(C(OCC)=O)=NN1[C@@H]2O

Experimental Properties

Density: 1.64±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 641.9±55.0 °C(Predicted)
pka: 11.27±0.40(Predicted)

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Production Method

Production Method 1

624-67-9

624-67-9

2188205-67-4

2188205-67-4

93290-12-1

93290-12-1

Reaction Conditions

1.1 30 min, rt
1.2 1 h, rt
1.3 Reagents: Methanol ; 10 min, rt

Reference

: Stabilization and activation of unstable propynal in the zeolite nanospace and its application to addition reactions

Hayashi, Daijiro; Igura, Yuta; Masui, Yoichi; Onaka, Makoto, Catalysis Science & Technology, 2017, 7(19), 4422-4430

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Raw materials

2-Propynal (>85%, stabilized with Hydroquinone)

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Preparation Products

rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate Related Literature

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2188205-67-4 (rel-2,7-Diethyl (4R,9S)-4,9-dihydroxy-4H,9H-dipyrazolo[1,5-a:1′,5′-d]pyrazine-2,7-dicarboxylate) Related Products

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